Cas no 297-76-7 (Ethynodiol diacetate)

Ethynodiol diacetate structure

Product Name:Ethynodiol diacetate

CAS No:297-76-7

MF:C₂₄H₃₂O₄

MW:384.508487701416

MDL:MFCD00083326

CID:36711

PubChem ID:9270

Update Time:2025-04-18

Ethynodiol diacetate Chemical and Physical Properties

Names and Identifiers

- 17a-Ethynyl-4-estren-3b,17-diol diacetate
- etynodiol di(acetate)
- 17alpha-Ethynyl-4-estrene-3b,17b-diol-3,17-diacetate
- 19-Nor-17a-pregn-4-en-20-yne-3b,17-diol diacetate
- Ethynodiol diacetate
- [(3S,8R,9S,10R,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- Ethynodiol acetate
- ETHYNODIOL DIACETATE,BP98,USP24
- EtnynodiolDiacetate
- 3β,17β-Diacetoxy-17α-ethynyl-4-estrene
- Cervicundin
- Continuin
- Ethinodiol diacetate
- Femulen
- Luto-metrodiol
- Metrodiol
- Metrodiol diacetate
- Ovulen
- Ovulen 50
- Ethynodiol diacetat
- (3β, 17α)-19-Norpregn-4-en-20-yne-3,17-diol diacetate
- Etynodiol acetate
- Ethynodiol (diacetate)
- Etynodiol diacetate
- SC 11800
- Ethynodiol diacetate [Progestins]
- 3-be
- ETHYNODIOL DIACETATE [USP IMPURITY]
- MFCD00083326
- NSC 759288
- SPBio_002955
- CS-4640
- 19-Norpregn-4-en-20-yne-3,17-diol, diacetate, (3.beta.,17.alpha.)-
- 3-beta,17-beta-Diacetoxy-19-nor-17-alpha-pregn-4-en-20-yne
- EINECS 206-044-9
- ZOVIA COMPONENT ETHYNODIOL DIACETATE
- Ethynodiol diacetate, United States Pharmacopeia (USP) Reference Standard
- ETHYNODIOL DIACETATE [MI]
- NCGC00166138-02
- ETHYNODIOL DIACETATE [USP MONOGRAPH]
- Ethynodiol diacetate [USAN]
- GTPL7072
- DTXSID4020614
- E1315
- 17-alpha-Ethynyl-4-estrene-3-beta,17-beta-diol diacetate
- NCGC00166138-04
- 17alpha-Ethynyl-3,17-dihydroxy-4-estrene diacetate
- HMS1570F18
- SC-11800
- UNII-62H10A1236
- DB00823
- Prestwick2_000908
- SCHEMBL40888
- SR-01000872687
- ONKUMRGIYFNPJW-KIEAKMPYSA-N
- (3-beta,17-alpha)-19-Norpregn-4-en-20-yne-3,17-diol diacetate
- 19-Nor-17alpha-pregn-4-en-20-yne-3beta,17-diol diacetate
- Q5405160
- SMR000058858
- 19-norpregn-4-en-20-yn-3beta,17alpha-diol, diacetate
- 3-beta, 17-beta-Diacetoxy-17-alpha-ethynyl-4-oestrene
- 17alpha-Ethynylestr-4-ene-3beta,17beta-diol acetate
- ETYNODIOL DIACETATE [WHO-DD]
- ETHYNODIOL DIACETATE [ORANGE BOOK]
- D01294
- ETYNODIOL DIACETATE [MART.]
- 3beta,17beta-Diacetoxy-19-nor-17alpha-pregn-4-en-20-yne
- 8080 CB
- KELNOR COMPONENT ETHYNODIOL DIACETATE
- CCRIS 305
- BDBM50237627
- AB00513958
- AS-13382
- s3160
- NCGC00186466-01
- HMS3714F18
- 17-alpha-Ethynyl-19-norandrost-4-ene-3-beta,17-beta-diol diacetate
- CHEBI:31580
- 17alpha-Ethynyl-19-norandrost-4-ene-3beta,17-beta-diol diacetate
- OVULEN COMPONENT ETHYNODIOL DIACETATE
- ETHYNODIOL DIACETATE [JAN]
- SR-01000872687-1
- Ethynodiol diacetate (JAN/USP)
- [(3S,8R,9S,10R,13S,14S,17R)-17-acetoxy-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;Ethynodiol diacetate
- BCP10923
- NS00028774
- Tox21_112333
- Tox21_112924
- LMST02030124
- BSPBio_000756
- Tox21_112333_1
- 8080 C. B.
- J-017631
- 19-Norpregn-4-en-20-yne-3,17-diol, diacetate, (3b,17a)-
- A820050
- 17alpha-ethynylestr-4-ene-3beta,17beta-diyl diacetate
- Prestwick3_000908
- Prestwick1_000908
- CCG-220908
- NCGC00166138-03
- CHEMBL1200624
- NCGC00166138-01
- NSC-759288
- DTXCID00614
- AKOS015895252
- NCGC00166138-05
- 17alpha-Ethynyl-4-estrene-3beta,17beta-diol diacetate
- 3beta, 17beta-Diacetoxy-17alpha-ethynyl-4-oestrene
- (3S,8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diyl diacetate
- ETHYNODIOL DIACETATE COMPONENT OF KELNOR
- T72249
- AB00513958_02
- 17-alpha-Ethynylestr-4-ene-3-beta,17-beta-diol acetate
- 17-alpha-Ethynyl-3,17-dihydroxy-4-estrene diacetate
- ethynodiol-diacetate
- HY-B1089
- ETHYNODIOL DIACETATE COMPONENT OF OVULEN
- 297-76-7
- CAS-297-76-7
- (3beta, 17alpha)-19-Norpregn-4-en-20-yne-3,17-diol diacetate
- Ethynodiol diacetate [USAN:USP]
- HMS2097F18
- Prestwick0_000908
- 19-Nor-17-alpha-pregn-4-en-20-yne-3-beta,17-diol diacetate
- ETHYNODIOL DIACETATE [USP-RS]
- BPBio1_000832
- (3beta,17beta)-17-ethynylestr-4-ene-3,17-diyl diacetate
- 62H10A1236
- MLS000028661
- (3β,17α)-19-Norpregn-4-en-20-yne-3,17-diol Diacetate
- BRD-K46331928-001-05-8
- BRD-K46331928-001-06-6
- ETHYNODIOL DIACETATE (USP MONOGRAPH)
- Ethynodiol diacetate (Standard)
- 19-Norpregn-4-en-20-yne-3,17-diol, diacetate, (3beta,17alpha)-
- ETYNODIOL DIACETATE (MART.)
- ETHYNODIOL DIACETATE (USP-RS)
- ((3S,8R,9S,10R,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) acetate
- ETHYNODIOL DIACETATE (USP IMPURITY)
- HY-B1089R
- (3 beta, 17 alpha)-19-Norpregn-4-en-20-yne-3,17 diol Diacetate
- MDL： MFCD00083326
- Inchi： 1S/C24H32O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,14,18-22H,6-13H2,2-4H3/t18-,19-,20+,21+,22-,23-,24-/m0/s1
- InChI Key： ONKUMRGIYFNPJW-KIEAKMPYSA-N
- SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=C[C@H](CC[C@@H]4[C@H]3CC[C@@]21C)OC(C)=O

Computed Properties

Exact Mass: 384.23000
Monoisotopic Mass: 384.23005950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 758
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 3.9

Experimental Properties

Density: 1.0474 (rough estimate)
Melting Point: 128.0 to 132.0 deg-C
Boiling Point: 464.8°C at 760 mmHg
Refractive Index: 1.4860 (estimate)
PSA: 52.60000
LogP: 4.42590
Specific Rotation: -72.5° (Chloroform)
Merck: 3860

Ethynodiol diacetate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H351-H361
Warning Statement： P201-P202-P280-P308+P313-P405-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-40
Safety Instruction： S22; S36
RTECS：RC8963000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Risk Phrases：R20/21/22

Ethynodiol diacetate Pricemore >>

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